Cas no 1261831-31-5 (3-Chloro-5-(2-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 3-Chloro-5-(2-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261831-31-5
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4791217
• Update Time: 2023-08-17

3-Chloro-5-(2-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H7ClF3NO3/c14-9-5-7(6-18-11(9)12(19)20)8-3-1-2-4-10(8)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： UGDZDJDDBCFBJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4